Comparative analysis of plant essential oils by GC-MS coupled with integrated chemometric resolution methods
Analytical Methods Pub Date: 2010-01-28 DOI: 10.1039/B9AY00213H
Abstract
The volatile components obtained from
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